Cas no 1367983-43-4 (4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 1367983-43-4
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6427481
• PubChem ID: 96628147
• Update Time: 2025-09-28

4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine
• EN300-1867453
• 1367983-43-4

• Inchi： 1S/C10H19N3/c1-8-10(6-4-5-7-11)9(2)13(3)12-8/h4-7,11H2,1-3H3
• InChI Key： ITTXHXLSJQDHSK-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(C)=N1)CCCCN

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine

Introduction to 4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 1367983-43-4)

4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 1367983-43-4) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of amines and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The presence of the pyrazole ring and the trimethyl substituent at the 4-position makes this compound highly versatile, enabling it to participate in a wide range of chemical reactions and biological interactions.

The synthesis of 4-(trimethyl-1H-pyrazol-4-yl)butan-1-amine involves a multi-step process, often starting with the preparation of the pyrazole ring followed by functionalization to introduce the trimethyl group and the butanamine chain. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have explored various catalysts, such as palladium complexes and transition metal nanoparticles, to optimize the reaction conditions and improve yield.

One of the most promising applications of CAS No. 1367983-43-4 lies in its use as an intermediate in drug discovery. The pyrazole moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory, antifungal, and anticancer activities. A recent study published in *Journal of Medicinal Chemistry* demonstrated that CAS No. 1367983-43 derivatives can inhibit COX enzymes, which are key players in inflammation.

In addition to its role in pharmaceuticals, CAS No. 1367983 has also found applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. A research team at the University of California recently reported that incorporating CAS No. 1367983 into MOFs significantly enhances their stability under high-pressure conditions.

The toxicological profile of CAS No. 1367983 is another area of active research. While initial studies suggest that it has low acute toxicity, long-term exposure effects are still under investigation. Regulatory agencies such as the EPA and WHO have emphasized the need for comprehensive safety assessments before widespread industrial use.

Looking ahead, the future of CAS No. 1367983 seems bright as researchers continue to uncover its potential across diverse domains. Collaborative efforts between academia and industry are expected to drive innovation and accelerate its commercialization. As technology advances, we can anticipate more efficient synthesis methods and novel applications for this intriguing compound.